Cas no 92028-23-4 (4-(quinolin-2-yl)butan-2-one)

• Product Name: 4-(quinolin-2-yl)butan-2-one
• CAS No: 92028-23-4
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 1971676
• PubChem ID: 12035530
• Update Time: 2025-04-21

4-(quinolin-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(2-quinolinyl)-
• 4-(quinolin-2-yl)butan-2-one
• EN300-1827273
• AKOS015260434
• 92028-23-4

• Inchi： 1S/C13H13NO/c1-10(15)6-8-12-9-7-11-4-2-3-5-13(11)14-12/h2-5,7,9H,6,8H2,1H3
• InChI Key： IUOVYGSSRYPTIH-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 199.099714038Da
• Monoisotopic Mass: 199.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų